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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B192119

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE) and procedures for handling Pinostrobin, a
flavonoid with diverse biological activities. Adherence to these guidelines is crucial for
minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

Pinostrobin presents several hazards that necessitate careful handling. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
standardized framework for understanding these risks.
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Hazard Class

Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2
[21[3]
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation[1][2][3]
-~ o H335: May cause respiratory
Specific Target Organ Toxicity 3 o
irritation[1][2][3]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed[4]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment (Acute) life[4]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment (Chronic)

with long lasting effects[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Pinostrobin to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety goggles with side-
shields conforming to EN 166
(EU) or NIOSH (US)
standards[5][6]

Protects against splashes and
dust particles that can cause

serious eye irritation.

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile rubber)[5]

Prevents skin contact which
can lead to irritation. Gloves
must be inspected before use
and disposed of properly after

handling the compound]6].

Body Protection

Impervious clothing, such as a
lab coat[1][4]

Protects the skin from
accidental spills and

contamination.

Respiratory Protection

A suitable respirator should be
used if dust or aerosols are
generated[1][4]. Use a full-face
respirator if exposure limits are
exceeded or irritation is

experienced[5].

Prevents inhalation of the
compound, which can cause

respiratory tract irritation.

Operational Plan for Safe Handling

A systematic approach to handling Pinostrobin is essential to minimize exposure and ensure

safety. The following workflow outlines the key steps from receipt to disposal.

Operational Workflow for Handling Pinostrobin
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Operational Workflow for Handling Pinostrobin

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store the container tightly closed in a dry, cool, and well-ventilated place[5]. Recommended
storage temperature is -20°C for the solid form[4].

o Keep away from incompatible materials such as strong oxidizing agents|[6].

Preparation of Solutions:

e Pinostrobin is soluble in organic solvents like DMSO and dimethylformamide (DMF)[7].

e When preparing stock solutions, work in a chemical fume hood to avoid inhalation of dust or
vapors.

e For aqueous solutions, first dissolve Pinostrobin in an organic solvent like DMF and then
dilute with the aqueous buffer of choice. Aqueous solutions are not recommended for storage
for more than one day|[7].

Handling Procedures:

Always wear the recommended PPE.

Avoid contact with skin and eyes[5][6].

Do not eat, drink, or smoke in the laboratory area where Pinostrobin is handled[4].

Use non-sparking tools to prevent fire hazards[5][8].

After handling, wash hands and any exposed skin thoroughly[1][4].

Emergency Procedures

In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention[1][4][5].

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) . L
clothing and shoes. Seek medical attention if

irritation persists[1][4][5].

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention[1][4][6].

Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention[1][4][5].

Spill and Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and
further exposure.

Accidental Release Measures:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection[1][4].

For solid spills, carefully sweep up the material without creating dust and place it in a
suitable, closed container for disposal[6].
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» For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
sealed container for disposal[4].

e Prevent the spill from entering drains or waterways[4][5][6].
Disposal:

» Dispose of Pinostrobin and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e The material may be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing[5].

e Do not allow the chemical to enter drains or sewer systems|[5].

The following diagram illustrates the decision-making process for handling a Pinostrobin spill.
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Pinostrobin Spill Response Plan

Evacuate Immediate Area

;

Don Full PPE
(including respiratory protection)

l

Contain the Spill
(Prevent entry to drains)

If solid f liquid

Clednup Procedur

Solid Spill: Liquid Spill:
Sweep carefully without creating dust Absorb with inert material

N

Collect waste in a sealed,
labeled container

l

Decontaminate Spill Area

Dispose of waste according to
institutional/local regulations
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Pinostrobin Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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